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For Researchers, Scientists, and Drug Development Professionals: Ensuring Analytical
Precision in PCB Analysis

The accurate quantification of Polychlorinated Biphenyls (PCBs), such as PCB-168, is
paramount for environmental monitoring, food safety, and toxicological studies. Certified
Reference Materials (CRMs) are the cornerstone of quality assurance in these analyses,
providing a benchmark for method validation and instrument calibration. This guide offers an
objective comparison of commercially available PCB-168 CRMs, supported by experimental
data from proficiency testing schemes and certificates of analysis, to aid researchers in
selecting the most appropriate reference material for their specific needs.

Comparison of PCB-168 Certified Reference
Materials

The accuracy of a CRM is determined by its certified value and the associated uncertainty. This
value is established through rigorous testing and is traceable to international standards. The
following table summarizes the certified values and uncertainties for PCB-168 CRMs from
prominent suppliers. Data from proficiency testing (PT) schemes, such as QUASIMEME, are
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also included to provide a measure of inter-laboratory performance when analyzing samples

containing this congener.

Certified Certified Value
Reference Supplier Matrix (ng/mL or Uncertainty
Material Hglg)
PCB 168 in Iso- ) Not specified in
CPAChem Solution 500 ]
octane available data
PCB 168 Neat ) Not specified in
CPAChem Neat 5 mg (by weight) )
Standard available data
SRM 1957
Organic ] 54.5 ng/kg (for
) ) Freeze-Dried
Contaminants in NIST PCBs 180 and 0.5 ng/kg
» Human Serum
Non-Fortified 193)
Human Serum
Certified values
) for various
SRM 1946 Lake Frozen Fish N
] ) ] PCBs, specific
Superior Fish NIST Tissue -
] value for PCB-
Tissue Homogenate )
168 not detailed
in snippet
Standard
Consensus value  Deviation and
QUASIMEME _ _ o
o Varies (e.g., from inter- other statistical
Proficiency Test QUASIMEME ) ]
Sediment, Biota) laboratory measures
Sample ) ) )
comparison provided in
reports

Note: The certified value for NIST SRM 1957 is for a combination of PCB-180 and PCB-193.
While not specific to PCB-168, it provides an example of a certified value in a complex

biological matrix. The QUASIMEME proficiency testing scheme provides consensus values

derived from the results of participating laboratories, offering a practical assessment of

analytical performance for specific congeners like PCB-168 in various matrices.
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Experimental Protocols for Accuracy Assessment

The assessment of a CRM's accuracy in a laboratory setting involves a systematic approach to
method validation. The following is a generalized experimental protocol based on established
methodologies such as those outlined by the US Environmental Protection Agency (EPA).

Objective: To verify the accuracy of a laboratory's analytical method for PCB-168 using a
certified reference material.

Materials:
o PCB-168 Certified Reference Material (from a reputable supplier)

o Analytical instrumentation (e.g., Gas Chromatograph with Mass Spectrometric detector -
GC/MS)

o All necessary solvents, reagents, and consumables of appropriate purity
o Laboratory glassware and equipment

e The sample matrix of interest (e.g., sediment, fish tissue, water)
Methodology:

o Preparation of Calibration Standards:

o Prepare a series of calibration standards by accurately diluting the PCB-168 CRM in a
suitable solvent (e.g., iso-octane).

o The concentration range of the calibration standards should bracket the expected
concentration of PCB-168 in the samples.

e Sample Preparation:
o Accurately weigh or measure a known amount of the sample matrix.

o Spike a subset of the samples with a known amount of the PCB-168 CRM to assess

matrix effects and recovery.
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o Prepare a method blank using the same procedure but without the sample matrix to check
for contamination.

o Extract the PCBs from the sample matrix using an appropriate and validated extraction
technique (e.g., Soxhlet extraction, pressurized fluid extraction).

o Perform a cleanup procedure to remove interfering compounds from the extract.

e Instrumental Analysis:

o Analyze the prepared calibration standards, sample extracts, spiked sample extracts, and
method blank using a calibrated GC/MS system.

o The GC/MS method should be optimized for the separation and detection of PCB-168.
o Data Analysis and Accuracy Assessment:

o Generate a calibration curve from the analysis of the calibration standards.

o Quantify the concentration of PCB-168 in the sample extracts.

o Calculate the recovery of the spike in the spiked sample extracts. The recovery should fall
within an acceptable range (typically 80-120%).

o The concentration of PCB-168 in the method blank should be below the method detection
limit.

o Compare the measured concentration of the PCB-168 CRM (when analyzed as an
unknown) to its certified value. The measured value should be within the uncertainty range
of the certified value.

Visualizing the Assessment Workflow

The following diagram illustrates the key steps in the experimental workflow for assessing the
accuracy of a PCB-168 CRM.
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o To cite this document: BenchChem. [A Comparative Guide to the Accuracy of PCB-168
Certified Reference Materials]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12399364/docs#a-comparative-guide-to-the-
accuracy-of-pcb-168-certified-reference-materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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